Cas no 2172010-44-3 (2-1-(2-cyclopropylethyl)-5-(3-methylbutyl)-1H-1,2,3-triazol-4-ylacetonitrile)

• Product Name: 2-1-(2-cyclopropylethyl)-5-(3-methylbutyl)-1H-1,2,3-triazol-4-ylacetonitrile
• CAS No: 2172010-44-3
• MF: C₁₄H₂₂N₄
• MW: 246.351282596588
• CID: 5940331
• PubChem ID: 165722726
• Update Time: 2025-10-30

2-1-(2-cyclopropylethyl)-5-(3-methylbutyl)-1H-1,2,3-triazol-4-ylacetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-1-(2-cyclopropylethyl)-5-(3-methylbutyl)-1H-1,2,3-triazol-4-ylacetonitrile
• 2-[1-(2-cyclopropylethyl)-5-(3-methylbutyl)-1H-1,2,3-triazol-4-yl]acetonitrile
• 2172010-44-3
• EN300-1598866

• Inchi： 1S/C14H22N4/c1-11(2)3-6-14-13(7-9-15)16-17-18(14)10-8-12-4-5-12/h11-12H,3-8,10H2,1-2H3
• InChI Key： CPPGJCDOZVYVBD-UHFFFAOYSA-N
• SMILES： N1(C(=C(CC#N)N=N1)CCC(C)C)CCC1CC1

Computed Properties

• Exact Mass: 246.18444672g/mol
• Monoisotopic Mass: 246.18444672g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 7
• Complexity: 302
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 54.5Ų

Additional information on 2-1-(2-cyclopropylethyl)-5-(3-methylbutyl)-1H-1,2,3-triazol-4-ylacetonitrile

Introduction to 2-1-(2-cyclopropylethyl)-5-(3-methylbutyl)-1H-1,2,3-triazol-4-ylacetonitrile (CAS No. 2172010-44-3)

2-1-(2-cyclopropylethyl)-5-(3-methylbutyl)-1H-1,2,3-triazol-4-ylacetonitrile is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 2172010-44-3, belongs to a class of heterocyclic molecules that exhibit promising biological activities. The unique structural features of this molecule, including its triazole ring and nitrile functional group, make it a valuable candidate for further exploration in drug discovery and development.

The chemical structure of 2-1-(2-cyclopropylethyl)-5-(3-methylbutyl)-1H-1,2,3-triazol-4-ylacetonitrile incorporates a triazole moiety, which is known for its stability and ability to participate in various biochemical interactions. The presence of a nitrile group at the 4-position of the triazole ring enhances its reactivity, making it a versatile intermediate in synthetic chemistry. Additionally, the substitution patterns at the 1-position (2-cyclopropylethyl) and 5-position (3-methylbutyl) contribute to the compound's overall complexity and potential for biological activity.

In recent years, there has been growing interest in exploring the pharmacological properties of triazole-containing compounds due to their broad spectrum of biological activities. Studies have demonstrated that triazoles can act as scaffolds for developing antimicrobial, antifungal, and anti-inflammatory agents. The specific substitution pattern in 2-1-(2-cyclopropylethyl)-5-(3-methylbutyl)-1H-1,2,3-triazol-4-ylacetonitrile may confer unique properties that make it suitable for targeting specific biological pathways.

One of the most compelling aspects of this compound is its potential as a precursor in the synthesis of more complex pharmacophores. The nitrile group can be further functionalized through various chemical reactions, such as hydrolysis or reduction, to yield carboxylic acids or amines, respectively. This flexibility allows chemists to modify the structure of 2-1-(2-cyclopropylethyl)-5-(3-methylbutyl)-1H-1,2,3-triazol-4-ylacetonitrile to optimize its biological activity and pharmacokinetic properties.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinity and metabolic stability of drug candidates with greater accuracy. Molecular docking studies have shown that 2-1-(2-cyclopropylethyl)-5-(3-methylbutyl)-1H-1,2,3-triazol-4-ylacetonitrile can interact with various biological targets, including enzymes and receptors involved in disease pathways. These findings suggest that this compound may have therapeutic potential in treating conditions such as cancer, inflammation, and infectious diseases.

The synthesis of 2-1-(2-cyclopropylethyl)-5-(3-methylbutyl)-1H-1,2,3-triazol-4-ylacetonitrile involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the cyclopropylethyl and 3-methylbutyl groups necessitates careful selection of reagents and catalysts to ensure high yield and purity. Advances in synthetic methodologies have made it possible to produce this compound on a scalable basis, facilitating further research and development.

In conclusion,2-1-(2-cyclopropylethyl)-5-(3-methylbutyl)-1H-1,2,3-triazol-4-ylacetonitrile (CAS No. 2172010-44-3) represents a promising candidate for drug discovery due to its unique structural features and potential biological activities. The combination of computational studies and synthetic chemistry provides a robust framework for exploring its therapeutic applications. As research in this area continues to evolve,CAS No. 2172010-44-3 may play a significant role in the development of novel pharmaceutical agents.